Cas no 1503374-63-7 (1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine)

• Product Name: 1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine
• CAS No: 1503374-63-7
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6468738
• PubChem ID: 82605998
• Update Time: 2025-10-31

1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine
• 1503374-63-7
• EN300-1740961
• 1-[2-(1-methyl-1H-imidazol-5-yl)ethyl]piperazine

• Inchi： 1S/C10H18N4/c1-13-9-12-8-10(13)2-5-14-6-3-11-4-7-14/h8-9,11H,2-7H2,1H3
• InChI Key： ZSUOMJZBRUSPIU-UHFFFAOYSA-N
• SMILES： N1(CCC2=CN=CN2C)CCNCC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine

Comprehensive Overview of 1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine (CAS No. 1503374-63-7)

1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine (CAS No. 1503374-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and piperazine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its interactions with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of 1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine includes a methyl-substituted imidazole ring linked to a piperazine backbone. This combination is known to enhance the compound's solubility and bioavailability, key factors in its potential therapeutic applications. Recent trends in drug development highlight the importance of such heterocyclic compounds, as they often exhibit improved pharmacokinetic profiles compared to traditional small molecules. This aligns with the growing demand for novel drug candidates in areas like oncology, neurology, and infectious diseases.

In the context of current research, CAS No. 1503374-63-7 is frequently discussed in relation to its role in enzyme inhibition and receptor modulation. For instance, its imidazole component is known to participate in hydrogen bonding, a critical feature for binding to active sites in proteins. This has led to speculation about its utility in designing targeted therapies, a hot topic in precision medicine. Additionally, the compound's piperazine moiety is often associated with improved blood-brain barrier penetration, making it relevant for central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the preparation of 1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Researchers emphasize the importance of green chemistry principles in its synthesis, reflecting broader industry trends toward sustainable practices. This compound's stability under various conditions also makes it a candidate for further exploration in formulation science, particularly in the development of extended-release drug delivery systems.

The growing interest in CAS No. 1503374-63-7 is evident from its increasing mentions in academic literature and patent filings. Its potential applications span antibacterial agents, antiviral drugs, and even neuroprotective compounds, addressing some of the most pressing challenges in modern healthcare. As the pharmaceutical industry continues to prioritize innovative small molecules, compounds like 1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine are likely to remain at the forefront of research efforts.

In summary, 1-2-(1-methyl-1H-imidazol-5-yl)ethylpiperazine (CAS No. 1503374-63-7) represents a promising scaffold in medicinal chemistry. Its structural features, combined with its potential biological activities, make it a valuable subject for further investigation. As the scientific community delves deeper into its properties and applications, this compound may well emerge as a key player in the next generation of therapeutic agents.